Cas no 28304-67-8 (Bicyclo[2.2.1]hept-2-ene,5-ethylidene-, (5E)-)

Bicyclo[2.2.1]hept-2-ene,5-ethylidene-, (5E)- structure
28304-67-8 structure
Product Name:Bicyclo[2.2.1]hept-2-ene,5-ethylidene-, (5E)-
CAS No:28304-67-8
MF:C9H12
MW:120.191582679749
CID:271319
PubChem ID:5365543
Update Time:2025-04-19

Bicyclo[2.2.1]hept-2-ene,5-ethylidene-, (5E)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]hept-2-ene,5-ethylidene-, (5E)-
    • 2-ethylidene-5-norbornene
    • TRANS-2-ETHYLIDENE-5-NORBORNENE
    • HSDB 1160
    • Q4536242
    • cis-5-ethylidenebicyclo[2.2.1]-2-heptene
    • 5S9TQH0VUV
    • NS00001047
    • Q4D40UVR0R
    • Bicyclo[2.2.1]hept-2-ene, 5-ethylidene-, cis
    • 5-Ethylidenebicyclo(2.2.1)hept-2-ene
    • CHEMBL1427645
    • Ethylidene-2-norbornene
    • CCRIS 4816
    • Ethylidenenorbornene
    • 2-Norbornene, 5-ethylidene-
    • OJOWICOBYCXEKR-KRXBUXKQSA-N
    • ENB
    • 5-Ethylidene-8,9,10-trinorborn-2-ene
    • Ethylidene norbornene
    • DTXSID601270050
    • 5-Ethylidene-2-norbornene, mixture of endo and exo
    • (5E)-5-Ethylidenebicyclo[2.2.1]hept-2-ene
    • UNII-Q4D40UVR0R
    • EC 240-347-7
    • 5-Ethylidene-2-norbornene, mixt. of endo-and exo-isomers
    • 16219-75-3
    • NCGC00091668-02
    • BICYCLO(2.2.1)HEPT-2-ENE, 5-ETHYLIDENE-, (5E)-
    • 5-Ethylidene-2-norbornene, (E)-
    • 5-Ethylidenebicyclo[2.2.1]-2-heptene
    • BRN 2039935
    • (E)-5-ethylidene-2-norbornene
    • 2-Norbornene, 5-ethylidene-, (E)-
    • W-109171
    • TRANS-5-ETHYLIDENEBICYCLO(2.2.1)HEPT-2-ENE
    • F71171
    • 5-Ethylidene-2-norbornene, cis
    • AKOS016010301
    • 5-ETHYLIDENE-2-NORBORNENE, TRANS-
    • 28304-67-8
    • NCGC00091668-01
    • CS-0360780
    • 5-Ethylidenebicyclo[2.2.1]hept-2-ene
    • E0244
    • Bicyclo(2.2.1)hept-2-ene, 5-ethylidene-
    • Bicyclo[2.2.1]hept-2-ene, 5-ethylidene-
    • 5-ETHYLIDENE-2-NORBORNENE
    • AS-80467
    • EINECS 240-347-7
    • Inchi: 1S/C9H12/c1-2-8-5-7-3-4-9(8)6-7/h2-4,7,9H,5-6H2,1H3/b8-2+
    • InChI Key: OJOWICOBYCXEKR-KRXBUXKQSA-N
    • SMILES: C12C=CC(/C(=C/C)/C1)C2

Computed Properties

  • Exact Mass: 120.09396
  • Monoisotopic Mass: 120.0939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 2.2

Experimental Properties

  • Density: Relative vapor density (air = 1): 4.1
  • Melting Point: -112 °F (USCG, 1999)
  • Boiling Point: 297.7 °F at 760 mm Hg (USCG, 1999)
  • Flash Point: 79 °F (NTP, 1992)
  • PSA: 0
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